Cas no 444999-98-8 (2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide)

• Product Name: 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide
• CAS No: 444999-98-8
• MF: C₁₁H₁₂INO₄
• MW: 349.121755599976
• MDL: MFCD02257349
• CID: 3057531
• PubChem ID: 841089
• Update Time: 2025-08-05

2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethoxy-4-formyl-6-iodo-phenoxy)-acetamide
• 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide
• EN300-228112
• CS-0299352
• BBL038094
• AKOS000303942
• USA99998
• SR-01000260364
• Oprea1_446464
• 444999-98-8
• AK-968/40642286
• SR-01000260364-1
• STK347090

• MDL： MFCD02257349
• Inchi： 1S/C11H12INO4/c1-2-16-9-4-7(5-14)3-8(12)11(9)17-6-10(13)15/h3-5H,2,6H2,1H3,(H2,13,15)
• InChI Key： SRCIHEPKFXMMAI-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1OCC(N)=O)OCC

Computed Properties

• Exact Mass: 348.98111Da
• Monoisotopic Mass: 348.98111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 530.7±50.0 °C at 760 mmHg
• Flash Point: 274.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide

Research Brief on 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide (CAS: 444999-98-8) in Chemical Biology and Pharmaceutical Applications

2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide (CAS: 444999-98-8) is a synthetic compound with potential applications in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and oncogenic pathways. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

The compound's unique structural features, including the ethoxy, formyl, and iodo substituents, contribute to its reactivity and ability to interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors of protein kinases involved in cancer progression. The study reported that derivatives of 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide exhibited nanomolar inhibitory activity against specific kinase targets, suggesting its potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibition, recent research has explored the compound's utility in bioconjugation and probe development. A 2024 paper in Chemical Communications detailed its use in the synthesis of fluorescent probes for detecting reactive oxygen species (ROS) in cellular models. The study highlighted the compound's ability to form stable conjugates with fluorophores while retaining its ROS-sensitive properties, making it a valuable tool for studying oxidative stress in disease models.

Pharmacokinetic studies of 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide derivatives have also gained attention. A preclinical investigation published in European Journal of Pharmaceutical Sciences (2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of several analogs. The results indicated favorable pharmacokinetic properties, with moderate plasma protein binding and good metabolic stability, supporting further development of these compounds as drug candidates.

The safety profile of 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide has been assessed in recent toxicological studies. Research conducted by the National Center for Toxicological Research (2023) reported no significant cytotoxicity in human hepatocyte models at therapeutic concentrations, though some oxidative stress was observed at higher doses. These findings underscore the importance of dose optimization in future therapeutic applications.

Looking ahead, several research groups are investigating the compound's potential in targeted drug delivery systems. Preliminary results from a 2024 study suggest that 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide can be incorporated into nanoparticle formulations for enhanced tumor targeting, leveraging its chemical functionality for conjugation with targeting ligands. This approach may address current challenges in cancer therapy related to drug specificity and off-target effects.

In conclusion, 2-(2-ethoxy-4-formyl-6-iodophenoxy)acetamide (CAS: 444999-98-8) represents a promising chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features enable multiple therapeutic and diagnostic applications, from kinase inhibition to molecular probe development. Ongoing research continues to uncover new potential uses for this versatile compound, positioning it as a valuable tool in the advancement of chemical biology and precision medicine.